Cas no 1807112-14-6 (Ethyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylate)

• Product Name: Ethyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylate
• CAS No: 1807112-14-6
• MF: C₁₀H₁₁F₂NO₄
• MW: 247.19545006752
• CID: 4805420
• Update Time: 2025-06-15

Ethyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylate

• Inchi： 1S/C10H11F2NO4/c1-3-17-10(15)7-8(16-2)6(14)4-5(13-7)9(11)12/h4,9H,3H2,1-2H3,(H,13,14)
• InChI Key： MXBXQVOSSFKFEK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=C(C(=O)OCC)N1)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 401
• XLogP3: 1.4
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylate

Introduction to Ethyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylate (CAS No. 1807112-14-6)

Ethyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylate (CAS No. 1807112-14-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. The presence of difluoromethyl, hydroxy, and methoxy groups on the pyridine ring imparts distinct chemical and biological properties, making it a subject of extensive study.

The chemical structure of Ethyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylate is composed of a pyridine ring with specific functional groups attached. The difluoromethyl group at the 6-position and the hydroxy group at the 4-position are crucial for its biological activity. Additionally, the methoxy group at the 3-position and the ethyl ester at the 2-position contribute to its overall stability and solubility. These structural elements collectively influence the compound's pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the potential of Ethyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylate in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated symptoms.

Another area of interest is its potential as an antiviral agent. Preliminary studies have demonstrated that Ethyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylate can interfere with viral replication processes, particularly in RNA viruses such as influenza and coronaviruses. This property makes it a promising candidate for developing new antiviral therapies, especially in light of the ongoing global health challenges posed by viral infections.

In addition to its therapeutic applications, Ethyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylate has also been explored for its use in agrochemicals. Its ability to inhibit specific enzymes involved in plant metabolism suggests potential applications as a herbicide or fungicide. However, further research is needed to fully understand its environmental impact and safety profile before it can be widely used in this context.

The synthesis of Ethyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylate involves several steps, each carefully optimized to ensure high yield and purity. The process typically begins with the formation of a pyridine derivative, followed by sequential introduction of the difluoromethyl, hydroxy, methoxy, and ethyl ester groups. Advanced synthetic techniques such as transition metal-catalyzed reactions and microwave-assisted synthesis have been employed to improve efficiency and reduce environmental impact.

The physicochemical properties of Ethyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylate have been extensively characterized. It is a solid at room temperature with a melting point ranging from 105°C to 108°C. Its solubility in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO) makes it suitable for various pharmaceutical formulations. The compound also exhibits good stability under standard storage conditions, which is advantageous for long-term storage and transportation.

Toxicological studies on Ethyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylate have shown that it has a favorable safety profile. Acute toxicity tests in animal models indicate low toxicity at therapeutic doses, with no significant adverse effects observed. However, chronic exposure studies are still ongoing to assess long-term safety and potential side effects.

Clinical trials are currently underway to evaluate the efficacy and safety of Ethyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylate in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and pharmacokinetic properties suitable for further development. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various indications.

In conclusion, Ethyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylate (CAS No. 1807112-14-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for developing new therapeutic agents targeting inflammatory diseases, viral infections, and potentially other areas such as agrochemicals. Ongoing research continues to uncover new aspects of its mechanism of action and potential uses, highlighting its significance in advancing scientific knowledge and improving human health.